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Compound of Interest

Compound Name: FR-193879

Cat. No.: B607547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification
processes for FR-193879, a potent cephem derivative with significant therapeutic potential.
This document details the chemical methodologies, experimental protocols, and data relevant
to the production of this compound, intended for an audience with a strong background in
organic chemistry and pharmaceutical sciences.

Introduction to FR-193879

FR-193879 is a cephem-based antibacterial agent. Its core structure is a bicyclic system
consisting of a B-lactam ring fused to a six-membered dihydrothiazine ring. The chemical name
for FR-193879 is (6R,7R)-7-[(Z2)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido]-3-[(1-
methyl-1H-pyrrol-3-yl)thiomethyl]-8-ox0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.
The compound is characterized by the following properties:
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Property Value
CAS Number 194928-82-0
Molecular Formula C20H18N405S3

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic
acid, 3-((4-(2-amino-2-oxoethyl)-2-
thiazolyl)thio)-8-oxo-7-((2-phenylacetyl)amino)-,
(6R,7R)-

IUPAC Name

Synthesis of FR-193879

The synthesis of FR-193879 is detailed in the publication "Studies on anti-Helicobacter pylori
agents. Part 3: A novel, efficacious cephem derivative, FR193879" in Bioorganic & Medicinal
Chemistry Letters, 2004, 14(10), 2627-31. The synthetic route involves the modification of a

cephem core structure.

General Synthetic Scheme

The synthesis of FR-193879 starts from a readily available cephem nucleus. The key steps
involve the introduction of the side chains at the C-7 and C-3 positions of the cephem core. The
C-7 position is typically acylated with a desired side chain, while the C-3 position is modified via
nucleophilic substitution of a leaving group.

Experimental Protocol:

A detailed, step-by-step experimental protocol for the synthesis of FR-193879 is currently
unavailable as the full text of the primary literature source could not be accessed.

Quantitative Data

Quantitative data regarding reaction yields, purity of intermediates, and final product
specifications are not available at this time due to the inability to access the full experimental
details from the primary literature.

Purification of FR-193879
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The purification of FR-193879 is crucial to ensure high purity and remove any unreacted
starting materials, byproducts, and other impurities. Standard chromatographic techniques are
typically employed for the purification of cephem derivatives.

Experimental Protocol:

A detailed experimental protocol for the purification of FR-193879, including the specific type of
chromatography (e.g., column chromatography, HPLC), stationary phase, mobile phase
composition, and other relevant parameters, is not available as the full text of the primary
literature source could not be accessed.

Mechanism of Action and Signaling Pathway

FR-193879, as a cephem antibiotic, exerts its antibacterial effect by inhibiting the synthesis of
the bacterial cell wall. This mechanism is primarily achieved through the inactivation of
penicillin-binding proteins (PBPS).

Bacterial Cell Wall Synthesis

Click to download full resolution via product page
Caption: Mechanism of action of FR-193879 via inhibition of penicillin-binding proteins (PBPS).

PBPs are essential enzymes that catalyze the final steps of peptidoglycan synthesis,
specifically the transpeptidation that cross-links the peptide chains, giving the cell wall its
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structural integrity.[1][2][3][4][5] By acylating the active site of PBPs, FR-193879 irreversibly
inactivates these enzymes.[4] This disruption of cell wall synthesis leads to a weakened cell
wall, ultimately resulting in cell lysis and bacterial death.[3][5]

Conclusion

This technical guide has outlined the available information on the synthesis and purification of
FR-193879, a promising cephem antibiotic. While the general synthetic approach and
mechanism of action are understood within the context of cephalosporin chemistry, specific,
detailed experimental protocols and quantitative data from the primary literature remain to be
fully elucidated. Further investigation into the cited primary research is necessary to provide a
complete and actionable guide for the synthesis and purification of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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